Cas no 876861-32-4 (1-bromo-2-methoxy-3-nitrobenzene)

1-bromo-2-methoxy-3-nitrobenzene structure
876861-32-4 structure
Product Name:1-bromo-2-methoxy-3-nitrobenzene
CAS No:876861-32-4
MF:C10H12BrFO2
MW:263.103486061096
MDL:MFCD19441230
CID:1908707
PubChem ID:59668392
Update Time:2025-04-21

1-bromo-2-methoxy-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-2-methoxy-3-nitrobenzene
    • C10H12BrFO2
    • W17992
    • DTXSID101291817
    • BKB86132
    • AS-62872
    • AKOS037645734
    • 5-Bromo-1,2-diethoxy-3-fluorobenzene
    • 876861-32-4
    • 1-Bromo-3,4-diethoxy-5-fluorobenzene
    • MFCD19441230
    • SCHEMBL2046005
    • NMJIYYPJJHRNMJ-UHFFFAOYSA-N
    • CS-0059675
    • MDL: MFCD19441230
    • Inchi: 1S/C10H12BrFO2/c1-3-13-9-6-7(11)5-8(12)10(9)14-4-2/h5-6H,3-4H2,1-2H3
    • InChI Key: NMJIYYPJJHRNMJ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=C(C=1)OCC)OCC)F

Computed Properties

  • Exact Mass: 262.00047g/mol
  • Monoisotopic Mass: 262.00047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 18.5Ų

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